3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid
Overview
Description
3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. The CFTR channel plays a crucial role in regulating the transport of chloride ions across cell membranes, and its dysfunction is associated with the development of cystic fibrosis (CF) and other diseases.
Mechanism of Action
3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid selectively inhibits the CFTR chloride channel by binding to a specific site on the channel protein. The binding of this compound to CFTR prevents the opening of the channel pore, thereby reducing the transport of chloride ions across cell membranes. The inhibition of CFTR by this compound has been shown to be reversible and dose-dependent, with higher concentrations of this compound leading to more potent inhibition of CFTR.
Biochemical and Physiological Effects:
The inhibition of CFTR by this compound has a wide range of biochemical and physiological effects, depending on the specific cellular and tissue context. In epithelial cells, this compound has been shown to reduce the secretion of chloride ions and fluid, leading to the development of mucus plugs and bacterial infections in the airways of CF patients. In pancreatic cancer cells, this compound has been shown to reduce cell proliferation and induce apoptosis, suggesting a potential therapeutic role for CFTR inhibitors in cancer treatment.
Advantages and Limitations for Lab Experiments
3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid has several advantages as a research tool, including its high selectivity and potency for CFTR inhibition, its reversible and dose-dependent effects, and its ability to inhibit CFTR in a wide range of cell types and tissues. However, this compound also has some limitations, including its potential off-target effects on other ion channels and transporters, its limited solubility in aqueous solutions, and its potential toxicity and side effects at high concentrations.
Future Directions
There are several future directions for research on 3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid and its role in CF and other diseases. One area of research is the development of new CFTR inhibitors with improved selectivity, potency, and pharmacokinetic properties. Another area of research is the investigation of the physiological and pathological roles of CFTR in different cell types and tissues, and the development of new therapeutic strategies to target CFTR dysfunction. Finally, there is a need for further studies to understand the long-term effects of CFTR inhibition on cellular and physiological processes, and to identify potential side effects and toxicity of CFTR inhibitors in vivo.
Scientific Research Applications
3-({2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]phenoxy}methyl)benzoic acid has been extensively used in scientific research to study the physiological and pathological roles of the CFTR channel in various cellular and tissue systems. The inhibition of CFTR by this compound has been shown to affect a wide range of cellular processes, including ion transport, cell proliferation, apoptosis, and inflammation. This compound has been used to investigate the role of CFTR in diseases such as CF, diarrhea, and pancreatic cancer, and to develop new therapeutic strategies to target CFTR dysfunction.
Properties
IUPAC Name |
3-[[2-chloro-4-[(E)-2-cyano-2-(4-fluorophenyl)ethenyl]phenoxy]methyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15ClFNO3/c24-21-12-15(10-19(13-26)17-5-7-20(25)8-6-17)4-9-22(21)29-14-16-2-1-3-18(11-16)23(27)28/h1-12H,14H2,(H,27,28)/b19-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVJTJQWJRUTBO-GRSHGNNSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)COC2=C(C=C(C=C2)C=C(C#N)C3=CC=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)C(=O)O)COC2=C(C=C(C=C2)/C=C(/C#N)\C3=CC=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15ClFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.